5-(3-iodophenyl)-1,3,4-Oxadiazol-2(3H)-one

• Molecular Formula: C8H5IN2O2
• Molecular Weight: 288.04 g/mol
• IUPAC Name: 5-(3-iodophenyl)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C8H5IN2O2/c9-6-3-1-2-5(4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key: VRSZMRHNOWQNQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C2=NNC(=O)O2

Description

5-(3-iodophenyl)-1,3,4-Oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C8H5IN2O2 and its molecular weight is 288.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of N,N-carbonyldiimidazole (800 mg, 5.0 mmol) in 5 mL of dry THF was added dropwise to an ice-cold solution of the product from Step A (1.048 g, 4.0 mmol) and triethylamine (0.60 mL, 4.0 mmol) in 12 mL of dry THF. The resultant mixture was allowed to warm to room temperature overnight, and was then concentrated under reduced pressure. The residue was partitioned between diethyl ether and water, and the ether layer was washed sequentially with 5% aqueous hydrochloric acid, saturated aqueous sodium bicarbonate solution, and saturated aqueous brine, dried (magnesium sulfate), and concentrated under reduced pressure to afford a white powder. Recrystallization from ethyl acetate-hexanes afforded the title compound as a fluffy white solid. LC/MS 289.2 (M+1).

Synthesis routes and methods II

Procedure details

3-Iodobenzohydrazide (1.00 g, 3.82 mmol) obtained in Step 1 of Example 52 was dissolved in THF (19 mL), and the mixture was stirred at room temperature for 1 hour after adding 1,1′-carbonyldiimidazole (681 mg, 4.18 mmol). The mixture was stirred after adding 6 mol/L hydrochloric acid (20 mL) and water (20 mL), and the precipitated solid was filtered off and dried to give 5-(3-iodophenyl)-1,3,4-oxadiazol-2(3H)-one (779 mg, 71%).